molecular formula C4H11ClFNO2 B6189733 O-[2-(2-fluoroethoxy)ethyl]hydroxylamine hydrochloride CAS No. 2648945-22-4

O-[2-(2-fluoroethoxy)ethyl]hydroxylamine hydrochloride

Cat. No. B6189733
CAS RN: 2648945-22-4
M. Wt: 159.6
InChI Key:
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Description

O-[2-(2-fluoroethoxy)ethyl]hydroxylamine hydrochloride is a chemical compound used in various applications . It is related to O-Ethylhydroxylamine hydrochloride, which has the linear formula CH3CH2ONH2 · HCl . The CAS number for O-Ethylhydroxylamine hydrochloride is 3332-29-4 .


Synthesis Analysis

The synthesis of this compound and related compounds often involves O-alkylation and arylation of hydroxylamines . A direct preparation of O-substituted hydroxylamines from alcohols is described by O-alkylation of tert-butyl N-hydroxycarbamate with the methanesulfonates of respective alcohols, followed by acidic N-deprotection .


Molecular Structure Analysis

The molecular structure of this compound is related to that of O-Ethylhydroxylamine hydrochloride, which has the linear formula CH3CH2ONH2 · HCl . The molecular weight of O-Ethylhydroxylamine hydrochloride is 97.54 .


Chemical Reactions Analysis

This compound can participate in various chemical reactions. For instance, the oxygen atom of hydroxylamines having an N-electron-withdrawing substituent acts as a reactive nucleophile in transition-metal-catalyzed allylic substitutions .

Mechanism of Action

The mechanism of action of O-[2-(2-fluoroethoxy)ethyl]hydroxylamine hydrochloride in chemical reactions often involves its oxygen atom acting as a reactive nucleophile . This is particularly the case in transition-metal-catalyzed allylic substitutions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for O-[2-(2-fluoroethoxy)ethyl]hydroxylamine hydrochloride involves the reaction of 2-fluoroethanol with hydroxylamine hydrochloride to form O-(2-fluoroethyl)hydroxylamine hydrochloride, which is then reacted with ethylene oxide to form the final product.", "Starting Materials": [ "2-fluoroethanol", "hydroxylamine hydrochloride", "ethylene oxide" ], "Reaction": [ "Step 1: 2-fluoroethanol is reacted with hydroxylamine hydrochloride in the presence of a base such as sodium hydroxide to form O-(2-fluoroethyl)hydroxylamine hydrochloride.", "Step 2: O-(2-fluoroethyl)hydroxylamine hydrochloride is then reacted with ethylene oxide in the presence of a catalyst such as potassium hydroxide to form the final product, O-[2-(2-fluoroethoxy)ethyl]hydroxylamine hydrochloride." ] }

CAS RN

2648945-22-4

Molecular Formula

C4H11ClFNO2

Molecular Weight

159.6

Purity

95

Origin of Product

United States

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